Propan-2-yl 2-methyl-5-(thiophene-2-carbonyloxy)-1-benzofuran-3-carboxylate

• IUPAC Name: propan-2-yl 2-methyl-5-(thiophene-2-carbonyloxy)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H16O5S/c1-10(2)21-18(20)16-11(3)22-14-7-6-12(9-13(14)16)23-17(19)15-5-4-8-24-15/h4-10H,1-3H3
• InChI Key: BZZMDFGKDWTUJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=CC=CS3)C(=O)OC(C)C
• Molecular Formula: C18H16O5S
• Molecular Weight: 344.4 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiophene is a heterocycle that incorporates a sulfur atom that contributes two π electrons to the aromatic sextet. For this reason, thiophene easily reacts with electrophiles.

Chemical Reactions Analysis

Thiophenes can undergo various types of reactions, including electrophilic, nucleophilic, and radical substitutions. These reactions are well-investigated methods, and suitable reagents and catalysts are well known.

Scientific Research Applications

Medicinal Chemistry

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Anti-Atherosclerotic Agents

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Synthetic Strategies and Catalysts

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Future Directions

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current research is focused on highlighting some recent and particularly remarkable examples of the synthesis of thiophene derivatives.

Mechanism of Action

Target of Action

The compound “Propan-2-yl 2-methyl-5-(thiophene-2-carbonyloxy)-1-benzofuran-3-carboxylate” contains a thiophene moiety. Thiophene derivatives have been shown to exhibit a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

The mode of action of “Propan-2-yl 2-methyl-5-(thiophene-2-carbonyloxy)-1-benzofuran-3-carboxylate” is currently unknown. Many thiophene derivatives interact with their targets through electrophilic substitution .

Biochemical Pathways

Without specific information on the compound “Propan-2-yl 2-methyl-5-(thiophene-2-carbonyloxy)-1-benzofuran-3-carboxylate”, it’s difficult to determine the exact biochemical pathways it affects. Thiophene derivatives are known to interact with a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiophene derivatives have been associated with a range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .